Ethyl 2-formylthiazole-4-carboxylate

• IUPAC Name: ethyl 2-formyl-1,3-thiazole-4-carboxylate
• InChI: InChI=1S/C7H7NO3S/c1-2-11-7(10)5-4-12-6(3-9)8-5/h3-4H,2H2,1H3
• InChI Key: YKOVJIFWXRQGNC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CSC(=N1)C=O
• Molecular Formula: C7H7NO3S
• DSSTOX Substance ID: DTXSID20463310
• Molecular Weight: 185.20 g/mol
• CAS RN: 73956-17-9

Description

Ethyl 2-formylthiazole-4-carboxylate (EFTC) is an organic compound belonging to the class of thiazole-4-carboxylates. It is commonly used in scientific research applications due to its unique properties and potential applications. EFTC has a wide range of uses in various fields, including biochemistry, pharmacology, and biotechnology.

Scientific Research Applications

Medicinal Chemistry

Ethyl 2-formylthiazole-4-carboxylate serves as a building block in medicinal chemistry for the synthesis of thiazole derivatives. Thiazoles are a prominent class of heterocyclic compounds known for their therapeutic potential. . The compound’s ability to undergo various chemical reactions makes it valuable for creating novel pharmaceuticals.

Agriculture

In the agricultural sector, Ethyl 2-formylthiazole-4-carboxylate can be utilized to synthesize compounds that act as fungicides or pesticides. .

Industrial Applications

Industrially, this compound can be used in the synthesis of dyes, biocides, and chemical reaction accelerators. .

Environmental Science

In environmental science, Ethyl 2-formylthiazole-4-carboxylate could be used in the development of sensors and indicators for environmental monitoring. .

Analytical Chemistry

Analytical chemists may employ Ethyl 2-formylthiazole-4-carboxylate in the development of new analytical methods. .

Material Science

In material science, the compound finds application in the synthesis of new materials with potential use in electronics, coatings, and nanotechnology. .

Biochemistry Research

Ethyl 2-formylthiazole-4-carboxylate is also significant in biochemistry research. It can be used to study enzyme reactions, metabolic pathways, and the synthesis of biologically active molecules. .

Pharmaceuticals

Finally, in the pharmaceutical industry, this compound is used to create intermediates for drug synthesis. .

Safety And Hazards

It is essential to handle this compound with care, following safety precautions (e.g., P280, P305+P351+P338) and working in an inert atmosphere.

Future Directions

• Researchers continue to explore the synthesis and properties of pyrazole derivatives, including Ethyl 2-formylthiazole-4-carboxylate. Future studies may focus on optimizing synthetic routes, investigating bioactivities, and exploring photophysical properties.

Synthesis routes and methods I

Procedure details

A solution of ethyl 2-[bis(ethyloxy)methyl]-1,3-thiazole-4-carboxylate (455 mg) in 10% 1M hydrochloric acid in acetone (50 ml) was heated at reflux for 1 h. The mixture was concentrated in vacuo, taken up in DCM (20 ml) and washed with saturated sodium bicarbonate solution (10 ml). The organic layer was separated using a hydrophobic frit and evaporated to give the title compound (317 mg) as a yellow solid.

Synthesis routes and methods II

Procedure details

2-(Diethoxymethyl)-4-thiazolecarboxylic acid ethyl ester (2.90 g, 11.8 mmol) synthesized according to Bull. Chem. Soc. Jpn., 58, 352 (1985), which is incorporated herein by reference in its entirety, was dissolved in acetone (37.3 mL), 1N aqueous hydrochloric acid solution (3.73 mL) was added, and the mixture was stirred with heating at 60° C. for 4 hours. After evaporation of the solvent, the mixture was worked up according to a conventional method to give the title compound as a crude product (2.13 g).

Synthesis routes and methods III

Procedure details

Ethyl 2-(diethoxymethyl)-1,3-thiazole-4-carboxylate (1.34 g, 5.17 mmol; see step (iv) above) was taken up in acetone (100 mL) and a solution of 1N HCl (12.8 mL) was then added. The solution was refluxed for 45 min and the solvent removed under reduced pressure. The residue was then dissolved in ethyl acetate (40 mL) and extracted with saturated NaHCO3 solution (2×40 mL) and brine (2×40 mL). The organic fraction was then dried (MgSO4), filtered and the solvent removed under reduced pressure to yield the sub-title compound as a light brown solid (0.937 g, 98%).